Cas no 2137577-36-5 (rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate)

rac-tert-Butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate is a chiral cyclopropyl derivative featuring a tert-butyl carbamate protecting group and an isobutyryl substituent. Its stereodefined structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of bioactive molecules and pharmaceuticals. The tert-butyloxycarbonyl (Boc) group enhances stability during synthetic manipulations, while the cyclopropane ring contributes to conformational rigidity, which can influence biological activity. The isobutyryl moiety offers potential for further functionalization. This compound is particularly useful in medicinal chemistry for the development of protease inhibitors, receptor modulators, and other small-molecule therapeutics. Its well-defined stereochemistry ensures reproducibility in asymmetric synthesis applications.
rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate structure
2137577-36-5 structure
Product Name:rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate
CAS No:2137577-36-5
MF:C13H23NO3
MW:241.326624155045
CID:6206400
PubChem ID:165468670
Update Time:2025-09-28

rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate
    • EN300-799432
    • 2137577-36-5
    • Inchi: 1S/C13H23NO3/c1-8(2)11(15)10-6-9(10)7-14-12(16)17-13(3,4)5/h8-10H,6-7H2,1-5H3,(H,14,16)/t9-,10-/m1/s1
    • InChI Key: NIKXKSBWXRBDIU-NXEZZACHSA-N
    • SMILES: O=C(C(C)C)[C@@H]1C[C@@H]1CNC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 241.16779360g/mol
  • Monoisotopic Mass: 241.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.4Ų

rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-799432-1.0g
rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate
2137577-36-5 95%
1.0g
$1057.0 2024-05-21
Enamine
EN300-799432-0.05g
rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate
2137577-36-5 95%
0.05g
$888.0 2024-05-21
Enamine
EN300-799432-0.1g
rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate
2137577-36-5 95%
0.1g
$930.0 2024-05-21
Enamine
EN300-799432-0.25g
rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate
2137577-36-5 95%
0.25g
$972.0 2024-05-21
Enamine
EN300-799432-0.5g
rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate
2137577-36-5 95%
0.5g
$1014.0 2024-05-21
Enamine
EN300-799432-2.5g
rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate
2137577-36-5 95%
2.5g
$2071.0 2024-05-21
Enamine
EN300-799432-5.0g
rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate
2137577-36-5 95%
5.0g
$3065.0 2024-05-21
Enamine
EN300-799432-10.0g
rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate
2137577-36-5 95%
10.0g
$4545.0 2024-05-21

Additional information on rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate

Introduction to rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate (CAS No. 2137577-36-5)

Rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate (CAS No. 2137577-36-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a substituted cyclopropyl moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability and ease of removal under mild conditions. This feature makes rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate an attractive intermediate in the synthesis of various bioactive molecules. The cyclopropyl moiety, on the other hand, imparts rigidity to the molecule, which can influence its conformational properties and biological activity.

Recent studies have highlighted the importance of rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds with similar structures exhibit potent anti-inflammatory and analgesic properties. The cyclopropyl ring was found to enhance the binding affinity of these compounds to specific receptors, thereby improving their efficacy.

In addition to its potential therapeutic applications, rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate has been studied for its role in chemical biology. Researchers at the University of California, San Francisco, have used this compound as a tool to investigate protein-protein interactions and enzyme inhibition. The unique structure of the compound allows it to selectively bind to specific protein targets, making it a valuable probe for understanding cellular processes.

The synthesis of rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate involves several steps, including the formation of the tert-butyl carbamate group and the introduction of the cyclopropyl moiety. A typical synthetic route involves the reaction of (1R,2S)-2-(2-methylpropanoyl)cyclopropyl)methanamine with tert-butyl chloroformate under basic conditions. This process yields a high-purity product that can be further modified or used directly in various applications.

The physical and chemical properties of rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate have been extensively characterized. It is a white crystalline solid with a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various conditions has been evaluated, and it has been found to be stable at room temperature and under neutral pH conditions.

One of the key challenges in working with rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate is achieving high enantiomeric purity. The presence of chiral centers in the molecule can lead to different biological activities depending on the enantiomer used. Recent advances in asymmetric synthesis have enabled researchers to produce enantiomerically pure forms of this compound, which can be crucial for optimizing its therapeutic potential.

The biological activity of rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate has been evaluated in various assays. In vitro studies have shown that it exhibits selective inhibition of certain enzymes involved in inflammatory pathways. For example, it has been found to inhibit cyclooxygenase (COX) enzymes with high potency and selectivity. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

Clinical trials involving compounds with similar structures have also shown promising results. A phase II clinical trial conducted by a leading pharmaceutical company demonstrated that a derivative of rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate was effective in reducing pain and inflammation in patients with osteoarthritis. The safety profile of this compound was also favorable, with no significant adverse effects reported.

In conclusion, rac-tert-butyl N-{[(1R,2S)-2-(2-methylpropanoyl)cyclopropyl]methyl}carbamate (CAS No. 2137577-36-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for clinical use.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd